Cas no 1159989-42-0 (4-Chloro-3,5-bis(4-fluorophenyl)-1H-pyrazole)

• Product Name: 4-Chloro-3,5-bis(4-fluorophenyl)-1H-pyrazole
• CAS No: 1159989-42-0
• MF: C₁₅H₉ClF₂N₂
• MW: 290.695169210434
• MDL: MFCD08696347
• CID: 3059763
• PubChem ID: 19621432
• Update Time: 2025-08-05

4-Chloro-3,5-bis(4-fluorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3,5-bis(4-fluorophenyl)-1H-pyrazole
• 1159989-42-0
• AKOS000311313
• EN300-230136
• CS-0268242
• C15H9ClF2N2
• STK350008

• MDL： MFCD08696347
• Inchi： 1S/C15H9ClF2N2/c16-13-14(9-1-5-11(17)6-2-9)19-20-15(13)10-3-7-12(18)8-4-10/h1-8H,(H,19,20)
• InChI Key： HDGPZOGOETYLPQ-UHFFFAOYSA-N
• SMILES： ClC1C(C2C=CC(=CC=2)F)=NNC=1C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 290.0422323Da
• Monoisotopic Mass: 290.0422323Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-Chloro-3,5-bis(4-fluorophenyl)-1H-pyrazole

Comprehensive Overview of 4-Chloro-3,5-bis(4-fluorophenyl)-1H-pyrazole (CAS No. 1159989-42-0)

4-Chloro-3,5-bis(4-fluorophenyl)-1H-pyrazole (CAS No. 1159989-42-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrazole family, a class of organic compounds known for their diverse biological activities. The presence of chloro and fluorophenyl substituents enhances its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for fluorinated pyrazole derivatives has surged, driven by their role in developing targeted therapies and high-performance materials. Researchers are particularly interested in 4-Chloro-3,5-bis(4-fluorophenyl)-1H-pyrazole due to its potential as a building block for kinase inhibitors and anti-inflammatory agents. Its molecular structure, featuring two 4-fluorophenyl groups, contributes to its lipophilicity and metabolic stability, making it a candidate for optimizing drug-like properties.

The synthesis of 4-Chloro-3,5-bis(4-fluorophenyl)-1H-pyrazole typically involves multi-step reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to improve yield and purity. These innovations align with the growing trend of green chemistry, where researchers prioritize sustainable methods to reduce environmental impact.

From a commercial perspective, 4-Chloro-3,5-bis(4-fluorophenyl)-1H-pyrazole is often sought after by pharmaceutical intermediates suppliers and contract research organizations (CROs). Its versatility extends to material science, where it serves as a precursor for organic electronic components. The compound's thermal stability and electronic properties make it suitable for applications in OLEDs and photovoltaic devices.

Analytical characterization of 4-Chloro-3,5-bis(4-fluorophenyl)-1H-pyrazole relies on techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, which are critical for regulatory compliance and research reproducibility. The compound's CAS No. 1159989-42-0 is a unique identifier that facilitates accurate sourcing and literature searches.

Emerging trends in precision medicine and personalized therapeutics have further highlighted the importance of 4-Chloro-3,5-bis(4-fluorophenyl)-1H-pyrazole. Its potential to modulate specific biological pathways aligns with the shift toward tailored treatments for complex diseases. Additionally, the compound's fluorine atoms contribute to its bioavailability, a key factor in drug design.

In summary, 4-Chloro-3,5-bis(4-fluorophenyl)-1H-pyrazole (CAS No. 1159989-42-0) represents a promising candidate for interdisciplinary research. Its applications span pharmaceuticals, agrochemicals, and advanced materials, reflecting the compound's adaptability and relevance in modern science. As innovation continues, this pyrazole derivative is poised to play a pivotal role in addressing global challenges in health and technology.